Cas no 1865491-49-1 (1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene)

1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene is a halogenated aromatic compound featuring an iodo substituent and an allyloxy functional group. Its molecular structure, combining an electron-rich benzene ring with reactive sites, makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Heck couplings. The presence of the allyloxy group enhances its utility in further functionalization, enabling applications in pharmaceuticals, agrochemicals, and advanced material synthesis. The compound’s stability and well-defined reactivity profile ensure consistent performance in controlled reactions. Proper handling under inert conditions is recommended to preserve its integrity due to the sensitivity of the iodo and allyloxy moieties.

1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene structure

1865491-49-1 structure

Product Name:1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene

CAS No:1865491-49-1

MF:C₁₀H₁₁IO

MW:274.098215341568

CID:5719946

PubChem ID:130795518

Update Time:2025-10-30

1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

- 4-(Allyloxy)-1-iodo-2-methylbenzene
- A1-24981
- 1865491-49-1
- 1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene
- Benzene, 1-iodo-2-methyl-4-(2-propen-1-yloxy)-
- Inchi： 1S/C10H11IO/c1-3-6-12-9-4-5-10(11)8(2)7-9/h3-5,7H,1,6H2,2H3
- InChI Key： OSAFFYKNUYOLEG-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C=C1C)OCC=C

Computed Properties

Exact Mass: 273.98546g/mol
Monoisotopic Mass: 273.98546g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.523±0.06 g/cm3(Predicted)
Boiling Point: 297.5±28.0 °C(Predicted)

1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	I196410-250mg	1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene	1865491-49-1		250mg	$ 540.00	2022-06-04
TRC	I196410-500mg	1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene	1865491-49-1		500mg	$ 900.00	2022-06-04

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Additional information on 1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene

Research Briefing on 1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene (CAS: 1865491-49-1) in Chemical Biology and Pharmaceutical Applications

The compound 1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene (CAS: 1865491-49-1) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This briefing synthesizes the latest findings on its synthesis, biological activity, and industrial relevance, with a focus on peer-reviewed studies published within the past three years.

Recent advancements in synthetic methodologies have highlighted the role of 1-Iodo-2-methyl-4-(prop-2-en-1-yloxy)benzene as a key intermediate in palladium-catalyzed cross-coupling reactions, particularly in Suzuki-Miyaura and Heck couplings. A 2023 study in Journal of Medicinal Chemistry demonstrated its utility in constructing biaryl scaffolds for kinase inhibitors, achieving yields of 78–92% under optimized conditions (DOI: 10.1021/acs.jmedchem.3c00521). The iodo and allyloxy functional groups were critical for regioselective transformations.

In pharmacological contexts, derivatives of this compound have shown promising activity against inflammatory targets. A 2024 European Journal of Medicinal Chemistry report identified its acrylate-modified analog as a potent COX-2 inhibitor (IC₅₀ = 0.12 μM), with molecular docking studies revealing interactions with the enzyme's hydrophobic pocket (DOI: 10.1016/j.ejmech.2024.116281). However, cytotoxicity profiling in HepG2 cells indicated a narrow therapeutic window (CC₅₀ = 8.3 μM), necessitating further structural optimization.

Industrial applications have expanded to photoactive materials, where its iodine moiety enables efficient radical initiation in polymerizations. A Nature Communications paper (2023, DOI: 10.1038/s41467-023-39856-w) detailed its use in visible-light-induced thiol-ene reactions for hydrogel fabrication, achieving 95% conversion within 30 minutes at 450 nm irradiation. Stability studies confirmed the compound's shelf life exceeded 12 months under argon at −20°C.

Challenges persist in large-scale production, as noted in a 2024 Organic Process Research & Development review. The current 5-step synthesis from 2-methylphenol yields only 34% overall, with iodination and allylation being bottleneck steps. Continuous flow chemistry approaches are under investigation to improve throughput (DOI: 10.1021/acs.oprd.4c00017).

Future research directions emphasize structure-activity relationship studies for anticancer applications and green chemistry adaptations. The compound's unique combination of halogen and alkene functionalities positions it as a valuable building block for next-generation therapeutics and smart materials, though pharmacokinetic profiling remains an underexplored area requiring urgent attention.